Cas no 2138436-87-8 (9-butyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 9-butyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2138436-87-8
• MF: C₁₄H₂₅N₃
• MW: 235.368403196335
• CID: 6350478
• PubChem ID: 165460688
• Update Time: 2025-07-09

9-butyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 9-butyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• 2138436-87-8
• EN300-731871

• Inchi： 1S/C14H25N3/c1-3-5-8-13-14-16-12(7-4-2)11-17(14)10-6-9-15-13/h11,13,15H,3-10H2,1-2H3
• InChI Key： CNEBAJSWLFNMHA-UHFFFAOYSA-N
• SMILES： N12C=C(CCC)N=C1C(CCCC)NCCC2

Computed Properties

• Exact Mass: 235.204847810g/mol
• Monoisotopic Mass: 235.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 9-butyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

9-butyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine: A Comprehensive Overview

The compound with CAS No 2138436-87-8, known as 9-butyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine, is a highly specialized organic molecule belonging to the imidazodiazepine class. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology.

Imidazo[1,2-a][1,4]diazepine is a fused bicyclic system characterized by the combination of an imidazole ring and a diazepine ring. The substitution pattern of this compound plays a crucial role in determining its chemical properties and biological activity. The 9-butyl and 2-propyl substituents in this molecule contribute to its hydrophobicity and stability, making it an intriguing candidate for further exploration.

Recent studies have highlighted the importance of imidazodiazepines in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including ion channels and enzymes. The 9-butyl-2-propyl derivative has shown promising results in preliminary assays targeting neurodegenerative diseases and inflammatory conditions. Its unique structure allows for selective binding to specific receptors, which could potentially lead to the development of novel therapeutic agents.

The synthesis of 9-butyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

In terms of pharmacokinetics and toxicity profiles, this compound has demonstrated favorable properties in preclinical studies. Its lipophilic nature ensures good absorption across biological membranes while maintaining a reasonable half-life. However, further investigations are required to fully understand its metabolic pathways and potential off-target effects.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions involving imidazo[1,a-diazeipines]. Advanced molecular docking studies have revealed key residues responsible for ligand binding at target sites. This information is invaluable for designing more potent analogs with improved therapeutic indices.

Looking ahead, the development of 9-butyl-2-propyl-imidazo[1,a-diazeipines presents exciting opportunities for drug discovery programs targeting chronic diseases such as Alzheimer's disease and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical practice.

In conclusion, CAS No 2138436-87-8 (9-butyl-2-propyl-imidazo[1,a-diazeipine) represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. By leveraging state-of-the-art research methodologies and interdisciplinary collaboration,further insights into its therapeutic applications will undoubtedly emerge in the near future.